Cas no 111604-18-3 (1,3-Butanedione, 2-(1,3-dithietan-2-ylidene)-1-(2-thienyl)-)

• Product Name: 1,3-Butanedione, 2-(1,3-dithietan-2-ylidene)-1-(2-thienyl)-
• CAS No: 111604-18-3
• MF: C₁₀H₈O₂S₃
• MW: 256.364318847656
• CID: 1198351
• Update Time: 2024-08-02

1,3-Butanedione, 2-(1,3-dithietan-2-ylidene)-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-(1,3-dithietan-2-ylidene)-1-(2-thienyl)-

• Inchi： 1S/C10H8O2S3/c1-6(11)8(10-14-5-15-10)9(12)7-3-2-4-13-7/h2-4H,5H2,1H3
• InChI Key： HLBXZKWMGTVBBG-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)/C(=C1\SCS\1)/C(=O)C

Computed Properties

• Exact Mass: 255.96874

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 416.3±45.0 °C(Predicted)
• PSA: 34.14